Cas no 847349-27-3 (4-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine)

• Product Name: 4-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine
• CAS No: 847349-27-3
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 4794527
• Update Time: 2025-06-10

4-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine
• 4-[2-methoxy-5-(trifluoromethyl)phenyl]pyridine
• 4-(2-Methoxy-5-trifluoromethyl-phenyl)-pyridine

• Inchi： 1S/C13H10F3NO/c1-18-12-3-2-10(13(14,15)16)8-11(12)9-4-6-17-7-5-9/h2-8H,1H3
• InChI Key： SZBLBQQNHWNHPN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C2C=CN=CC=2)C=1)OC)(F)F

Computed Properties

• Exact Mass: 253.071
• Monoisotopic Mass: 253.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1

Additional information on 4-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine

Introduction to 4-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine (CAS No. 847349-27-3)

4-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine, also known by its CAS number 847349-27-3, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by a pyridine ring substituted with a 2-methoxy-5-(trifluoromethyl)phenyl group, which imparts distinct physical and chemical properties.

The molecular formula of 4-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine is C₁₃H₁₀F₃N₁O, and its molecular weight is approximately 261.21 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of a substituted pyridine with a suitable aryl halide. The presence of the trifluoromethyl group enhances the compound's lipophilicity and stability, making it an attractive candidate for various applications.

In the realm of medicinal chemistry, 4-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological targets, such as G protein-coupled receptors (GPCRs) and ion channels. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antagonistic activity against certain GPCRs, suggesting its potential as a therapeutic agent for conditions such as hypertension and cardiovascular diseases.

Beyond its medicinal applications, 4-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine has also found use in materials science. Its unique electronic properties make it suitable for the development of advanced materials, such as organic semiconductors and luminescent materials. Research in this area has shown that the compound can be incorporated into polymer matrices to enhance their performance in optoelectronic devices, including organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of 4-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine typically involves several steps, starting with the preparation of the aryl halide intermediate. One common approach is the Suzuki coupling reaction, which involves the palladium-catalyzed cross-coupling of an aryl boronic acid with a substituted pyridine. This method offers high yields and good functional group tolerance, making it a preferred choice for large-scale synthesis.

The physical properties of 4-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine, such as its melting point and solubility, are crucial for its application in various fields. The compound is generally insoluble in water but exhibits good solubility in organic solvents like dimethyl sulfoxide (DMSO), dichloromethane (DCM), and acetonitrile (ACN). Its melting point is around 100°C, which can vary slightly depending on the purity and crystallinity of the sample.

Safety considerations are essential when handling 4-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine. While it is not classified as a hazardous material under standard regulations, proper precautions should be taken to avoid skin contact and inhalation. It is recommended to handle the compound in a well-ventilated area and use appropriate personal protective equipment (PPE), such as gloves and safety goggles.

In conclusion, 4-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine (CAS No. 847349-27-3) is a versatile compound with promising applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.